Cas no 583826-14-6 (9H-Thioxanthen-9-one, 1,4-dihydroxy-3-methyl-)

• Product Name: 9H-Thioxanthen-9-one, 1,4-dihydroxy-3-methyl-
• CAS No: 583826-14-6
• MF: C₁₄H₁₀O₃S
• MW: 258.292402744293
• CID: 342262
• PubChem ID: 12156732
• Update Time: 2025-04-19

9H-Thioxanthen-9-one, 1,4-dihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one, 1,4-dihydroxy-3-methyl-
• 1,4-dihydroxy-3-methylthioxanthen-9-one
• 1,4-Dihydroxy-3-methyl-9H-thioxanthen-9-one
• LogP
• 1,4-dihydroxy-3-methyl-thioxanthone
• 583826-14-6
• DTXSID30478773

• Inchi： 1S/C14H10O3S/c1-7-6-9(15)11-13(17)8-4-2-3-5-10(8)18-14(11)12(7)16/h2-6,15-16H,1H3
• InChI Key： HPKWCCMZWWSQLK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2C(=CC(C)=C(C1=2)O)O)=O

Computed Properties

• Exact Mass: 258.0351
• Monoisotopic Mass: 258.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.474
• Boiling Point: 469.378°C at 760 mmHg
• Flash Point: 237.672°C
• Refractive Index: 1.74
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes